Cas no 350997-08-9 (Methyl 2-Amino-4-(4-methylphenyl)thiophene-3-carboxylate)
Methyl 2-Amino-4-(4-methylphenyl)thiophene-3-carboxylate is a thiophene-based heterocyclic compound with a methyl ester and amino functional group, serving as a versatile intermediate in organic synthesis. Its structure, featuring a 4-methylphenyl substituent, enhances stability and reactivity, making it valuable for constructing complex molecules in pharmaceuticals and agrochemicals. The compound’s electron-rich thiophene core facilitates further functionalization, while the ester group allows for downstream modifications. Its well-defined crystalline form ensures consistent purity, critical for research and industrial applications. This intermediate is particularly useful in the development of bioactive compounds, owing to its balanced solubility in common organic solvents and compatibility with diverse reaction conditions.
350997-08-9 structure
Product Name:Methyl 2-Amino-4-(4-methylphenyl)thiophene-3-carboxylate
CAS No:350997-08-9
MF:C13H13NO2S
MW:247.3128221035
MDL:MFCD01827717
CID:853424
PubChem ID:712411
Update Time:2025-10-25
Methyl 2-Amino-4-(4-methylphenyl)thiophene-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2-AMINO-4-P-TOLYL-THIOPHENE-3-CARBOXYLIC ACID METHYL ESTER
- Methyl 2-amino-4-(4-methylphenyl)thiophene-3-carboxylate
- 3-Thiophenecarboxylic acid, 2-amino-4-(4-methylphenyl)-, methyl ester
- CHEMBL1368232
- MLS000115849
- 2-Amino-4-p-tolylthiophene-3-carboxylic acid methyl ester
- methyl 2-amino-4-(4-methylphenyl)-3-thiophenecarboxylate
- HMS2262E08
- ALBB-001672
- 350997-08-9
- STK400445
- SMR000092859
- AKOS000220124
- AK-968/13024030
- CS-0281284
- EN300-31585
- Methyl 2-amino-4-(p-tolyl)thiophene-3-carboxylate
- BBL016325
- J-019875
- MFCD01827717
- FS-1363
- Oprea1_746203
- AB00097572-01
- Methyl 2-Amino-4-(4-methylphenyl)thiophene-3-carboxylate
-
- MDL: MFCD01827717
- Inchi: 1S/C13H13NO2S/c1-8-3-5-9(6-4-8)10-7-17-12(14)11(10)13(15)16-2/h3-7H,14H2,1-2H3
- InChI Key: MREFUXQLNNUUNV-UHFFFAOYSA-N
- SMILES: S1C=C(C(C(=O)OC)=C1N)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 247.06679
- Monoisotopic Mass: 247.06669983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 80.6Ų
Experimental Properties
- PSA: 52.32
Methyl 2-Amino-4-(4-methylphenyl)thiophene-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 028916-500mg |
Methyl 2-amino-4-(4-methylphenyl)thiophene-3-carboxylate |
350997-08-9 | 500mg |
1640.0CNY | 2021-07-05 | ||
| Chemenu | CM113707-5g |
methyl 2-amino-4-(4-methylphenyl)thiophene-3-carboxylate |
350997-08-9 | 95% | 5g |
$600 | 2021-08-06 | |
| Chemenu | CM113707-10g |
methyl 2-amino-4-(4-methylphenyl)thiophene-3-carboxylate |
350997-08-9 | 95% | 10g |
$960 | 2021-08-06 | |
| TRC | M289535-50mg |
Methyl 2-Amino-4-(4-methylphenyl)thiophene-3-carboxylate |
350997-08-9 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M289535-100mg |
Methyl 2-Amino-4-(4-methylphenyl)thiophene-3-carboxylate |
350997-08-9 | 100mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M289535-500mg |
Methyl 2-Amino-4-(4-methylphenyl)thiophene-3-carboxylate |
350997-08-9 | 500mg |
$ 295.00 | 2022-06-04 | ||
| abcr | AB379797-500 mg |
Methyl 2-amino-4-(4-methylphenyl)thiophene-3-carboxylate |
350997-08-9 | 500MG |
€254.60 | 2023-02-03 | ||
| abcr | AB379797-1 g |
Methyl 2-amino-4-(4-methylphenyl)thiophene-3-carboxylate |
350997-08-9 | 1g |
€322.50 | 2023-04-25 | ||
| abcr | AB379797-5 g |
Methyl 2-amino-4-(4-methylphenyl)thiophene-3-carboxylate |
350997-08-9 | 5g |
€907.00 | 2023-04-25 | ||
| Chemenu | CM113707-5g |
methyl 2-amino-4-(4-methylphenyl)thiophene-3-carboxylate |
350997-08-9 | 95% | 5g |
$*** | 2023-05-30 |
Methyl 2-Amino-4-(4-methylphenyl)thiophene-3-carboxylate Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
350997-08-9 (Methyl 2-Amino-4-(4-methylphenyl)thiophene-3-carboxylate) Related Products
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